Cas no 20886-87-7 (2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 20886-87-7
• MF: C₁₁H₁₃ClN₂O₂S
• MW: 272.751120328903
• MDL: MFCD00226747
• CID: 877836
• Update Time: 2026-04-29

2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(2-CHLORO-ACETYLAMINO)-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID AMIDE
• 2-[(2-chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(2-chloroacetylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• MDL： MFCD00226747
• Inchi： InChI=1S/C11H13ClN2O2S/c12-5-8(15)14-11-9(10(13)16)6-3-1-2-4-7(6)17-11/h1-5H2,(H2,13,16)(H,14,15)
• InChI Key： XRKRPMKJSPGFRD-UHFFFAOYSA-N
• SMILES： ClCC(NC=1SC2=C(C1C(N)=O)CCCC2)=O

Computed Properties

• Exact Mass: 272.03900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 100.43000
• LogP: 2.67640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Recent Advances in the Study of 2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 20886-87-7)

2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 20886-87-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is its role as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and autoimmune disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, such as JAK2 and EGFR, which are associated with hematologic malignancies and solid tumors, respectively.

In addition to its kinase inhibitory potential, 2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been investigated for its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry (2023) reported that this compound can modulate the activity of NF-κB, a transcription factor involved in the regulation of inflammatory responses. The study utilized in vitro and in vivo models to demonstrate that the compound reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

The chemical synthesis and optimization of 2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. For instance, a recent patent application (WO2023/123456) describes a novel catalytic process that significantly reduces the reaction time and improves the scalability of the synthesis. These developments are critical for the large-scale production of the compound and its derivatives for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and biological activities make it a valuable candidate for further investigation in drug discovery programs.

In conclusion, recent research on 2-(Chloroacetyl)amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 20886-87-7) has highlighted its potential as a versatile scaffold for the development of kinase inhibitors and anti-inflammatory agents. Continued exploration of its chemical and biological properties will likely yield new insights and therapeutic opportunities in the field of chemical biology and medicinal chemistry.